4-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)-1-((3,4-dimethylphenyl)sulfonyl)piperidine

• IUPAC Name: 1-(3,4-dimethylphenyl)sulfonyl-4-[(3,5-dimethylpyrazol-1-yl)methyl]piperidine
• InChI: InChI=1S/C19H27N3O2S/c1-14-5-6-19(11-15(14)2)25(23,24)21-9-7-18(8-10-21)13-22-17(4)12-16(3)20-22/h5-6,11-12,18H,7-10,13H2,1-4H3
• InChI Key: AJUURHFDEKVEBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N2CCC(CC2)CN3C(=CC(=N3)C)C)C
• Molecular Formula: C19H27N3O2S
• Molecular Weight: 361.5 g/mol

Description

4-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)-1-((3,4-dimethylphenyl)sulfonyl)piperidine is a useful research compound. Its molecular formula is C19H27N3O2S and its molecular weight is 361.5. The purity is usually 95%.
BenchChem offers high-quality 4-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)-1-((3,4-dimethylphenyl)sulfonyl)piperidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)-1-((3,4-dimethylphenyl)sulfonyl)piperidine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Interactions and Pharmacophore Models

One study focused on the molecular interaction of a structurally related antagonist with the CB1 cannabinoid receptor. This research utilized the AM1 molecular orbital method for conformational analysis, contributing to the development of unified pharmacophore models for CB1 receptor ligands. This has implications for drug design, specifically in understanding how certain structural features of molecules might influence their interaction with cannabinoid receptors (Shim et al., 2002).

Synthesis and Characterization of Novel Compounds

Another study detailed the synthesis and structural characterization of a compound with a piperidine ring and its crystallization in the monoclinic crystal system. Such research is crucial for the development of new chemical entities with potential applications in various fields, including materials science and pharmacology (Naveen et al., 2015).

Anticancer Activity

Research on di- and trifunctional substituted 1,3-thiazoles, including compounds with a piperazine substituent similar to the target compound, has shown anticancer activity across various cancer cell lines. This suggests the potential of structurally similar compounds in oncology research and drug development (Turov, 2020).

Antimicrobial and Antioxidant Evaluations

Compounds with pyrazole and piperidine moieties have been synthesized and evaluated for their antimicrobial and antioxidant activities. This indicates the role of such compounds in developing new treatments for infections and conditions caused by oxidative stress (El‐Emary et al., 2002), (Gouda, 2012).